Cas no 142154-80-1 (Methyl (S)-2-Amino-4-(guanidinooxy)butanoate Hydrochloride)
Methyl (S)-2-Amino-4-(guanidinooxy)butanoate Hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Methyl (S)-2-Amino-4-(guanidinooxy)butanoate Hydrochloride
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- MDL: MFCD31657927
- Inchi: 1S/C6H14N4O3.ClH/c1-12-5(11)4(7)2-3-13-10-6(8)9;/h4H,2-3,7H2,1H3,(H4,8,9,10);1H/t4-;/m0./s1
- InChI Key: HLHIDBOEWDJTSR-WCCKRBBISA-N
- SMILES: [C@@H](N)(C(=O)OC)CCONC(N)=N.Cl
Methyl (S)-2-Amino-4-(guanidinooxy)butanoate Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY234175-1g |
Methyl (S)-2-Amino-4-(guanidinooxy)butanoate Hydrochloride |
142154-80-1 | ≥95% | 1g |
¥12750.00 | 2024-07-09 | |
| eNovation Chemicals LLC | D778717-1g |
Methyl (S)-2-Amino-4-(guanidinooxy)butanoate Hydrochloride |
142154-80-1 | 95% | 1g |
$1650 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1579120-1g |
Methyl O-guanidino-L-homoserinate hydrochloride |
142154-80-1 | 98% | 1g |
¥19125 | 2023-04-15 | |
| eNovation Chemicals LLC | D778717-1g |
Methyl (S)-2-Amino-4-(guanidinooxy)butanoate Hydrochloride |
142154-80-1 | 95% | 1g |
$1650 | 2025-02-21 | |
| eNovation Chemicals LLC | D778717-1g |
Methyl (S)-2-Amino-4-(guanidinooxy)butanoate Hydrochloride |
142154-80-1 | 95% | 1g |
$1650 | 2025-03-03 |
Methyl (S)-2-Amino-4-(guanidinooxy)butanoate Hydrochloride Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on Methyl (S)-2-Amino-4-(guanidinooxy)butanoate Hydrochloride
Comprehensive Overview of Methyl (S)-2-Amino-4-(guanidinooxy)butanoate Hydrochloride (CAS No. 142154-80-1)
Methyl (S)-2-Amino-4-(guanidinooxy)butanoate Hydrochloride (CAS No. 142154-80-1) is a specialized organic compound with significant applications in pharmaceutical research and biochemical studies. This compound, often referred to by its systematic name, belongs to the class of amino acid derivatives and is characterized by its unique guanidinooxy functional group. Its molecular structure combines a methyl ester moiety with an amino acid backbone, making it a versatile intermediate in synthetic chemistry.
The compound's CAS No. 142154-80-1 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documentation. The hydrochloride salt form enhances its stability and solubility, which is particularly advantageous in formulation development. Recent trends in peptide synthesis and drug delivery systems have sparked renewed interest in this compound, as it serves as a building block for more complex molecules.
One of the most searched questions related to Methyl (S)-2-Amino-4-(guanidinooxy)butanoate Hydrochloride is its role in nitric oxide (NO) signaling pathways. The guanidinooxy group is structurally similar to arginine, a precursor in NO biosynthesis, which has implications in cardiovascular and neurological research. This connection aligns with the growing public interest in natural supplements and vasodilation agents, making the compound a topic of discussion in both academic and wellness communities.
From a synthetic perspective, the methyl ester group in CAS No. 142154-80-1 offers reactivity advantages, enabling efficient coupling reactions in peptide synthesis. This property is highly valued in the development of therapeutic peptides, a rapidly expanding market driven by advancements in biotechnology and personalized medicine. Researchers frequently inquire about its purity, storage conditions, and compatibility with other reagents, reflecting its practical importance in laboratory settings.
In addition to its pharmaceutical applications, Methyl (S)-2-Amino-4-(guanidinooxy)butanoate Hydrochloride is studied for its potential in agricultural chemistry. Its structural features suggest utility in designing plant growth regulators or stress-response modulators, topics gaining traction due to climate change concerns. The compound's biodegradability and low toxicity profile further support its exploration in sustainable agrochemical formulations.
Analytical methods for characterizing CAS No. 142154-80-1, such as HPLC, mass spectrometry, and NMR spectroscopy, are frequently searched by quality control professionals. These techniques ensure batch-to-batch consistency, a critical factor in GMP-compliant manufacturing. The compound's chiral center (S-configuration) also underscores the importance of stereochemical analysis, a hot topic in regulatory science.
Emerging discussions in metabolomics and proteomics have highlighted Methyl (S)-2-Amino-4-(guanidinooxy)butanoate Hydrochloride as a potential biomarker or metabolic intermediate. This aligns with the broader scientific community's focus on systems biology and precision medicine, where understanding small-molecule interactions is paramount. Its presence in metabolic databases makes it a reference compound for pathway mapping studies.
Supply chain transparency for CAS No. 142154-80-1 is another trending topic, as pharmaceutical companies prioritize traceability and ethical sourcing of raw materials. Suppliers often provide technical data sheets detailing the compound's spectroscopic properties, solubility, and storage recommendations, addressing common queries from procurement specialists.
In conclusion, Methyl (S)-2-Amino-4-(guanidinooxy)butanoate Hydrochloride represents a multifaceted compound with applications spanning drug discovery, agricultural science, and basic research. Its unique chemical features and relevance to contemporary scientific challenges ensure its continued importance in industrial and academic laboratories worldwide.
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